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Compound of Interest

Compound Name: Limonexic acid

Cat. No.: B1239676

Get Quote

Executive Summary & Chemical Profile
Limonexic acid (C₂₆H₃₀O₁₀) represents a structural modification of the archetypal limonoid,

Limonin. While Limonin contains a furan ring at C-17, Limonexic acid features an oxidized

hydroxybutenolide (pseudoacid) moiety.[1] This modification significantly alters its solubility,

biological activity, and spectroscopic signature.

CAS Number: 99026-99-0[2][3]

Molecular Formula: C₂₆H₃₀O₁₀

Molecular Weight: 502.51 g/mol

Structural Class: A-seco-limonoid; Limonin derivative.

Key Structural Feature: Replacement of the C-17 furan ring with a

-hydroxybutenolide ring.[1]

Structural Relationship Diagram
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The following diagram illustrates the oxidative transition from Limonin to Limonexic acid,

highlighting the critical modification at the D-ring.
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Caption: Biosynthetic and oxidative relationship between Limonin and its pseudoacid

derivatives.

Mass Spectrometry (MS) Analysis[4][5][6][7][8]
Mass spectrometry is the first line of defense in differentiating Limonexic acid (MW 502) from

Limonin (MW 470). The addition of two oxygen atoms (+32 Da) is readily apparent in the

molecular ion.

Ionization & Detection Strategy
Method: Electrospray Ionization (ESI) or APCI in Positive/Negative modes.[4]

Solvent System: Methanol/Water + 0.1% Formic Acid (promotes protonation).

Fragmentation Logic (MS/MS)
The fragmentation pattern of Limonexic acid is driven by the stability of the triterpenoid core

and the lability of the oxygenated rings.
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Ion Type m/z (Calculated) Mechanistic Origin

[M+H]⁺ 503.2
Protonated molecular ion.[4]

Base peak in ESI(+).[4]

[M+Na]⁺ 525.2
Sodium adduct (common in

biological extracts).

[M-H]⁻ 501.2
Deprotonated ion (ESI

Negative mode).

Fragment 457
Loss of HCOOH (Formic acid)

or decarboxylation (-CO₂).

Fragment 439
Subsequent loss of H₂O from

the 457 fragment.

Diagnostic Loss of Furan

Unlike Limonin, Limonexic acid

does not show the

characteristic retro-Diels-Alder

furan losses because the ring

is already oxidized.

Analyst Note: In complex citrus matrices, Limonexic acid often co-elutes with Isolimonexic

acid. While their MS spectra are nearly identical, their retention times on C18 columns differ

slightly (Limonexic acid generally elutes earlier due to higher polarity).

Nuclear Magnetic Resonance (NMR)
Spectroscopy[6][7][9][10]
NMR is the definitive tool for structural confirmation. The distinction lies entirely in the signals

associated with the C-17 substituent.
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The "Furan to Butenolide" Shift
In Limonin, the furan ring protons (H-21, H-22, H-23) appear as distinct signals in the

aromatic/olefinic region. In Limonexic acid, these are replaced by the signals of the

hydroxybutenolide ring.[1]

Limonin Furan Signals:

6.35 (H-22), 7.40 (H-21), 7.42 (H-23).

Limonexic Acid Signals: The aromatic character is lost. You will observe a hemiacetal

proton (if ring-closed) or shifted olefinic protons.

1H and 13C NMR Data Table
Data derived from comparative analysis of Limonin pseudoacids (e.g., Isolimonexic acid)

which share the identical core scaffold.
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Position

¹H NMR (

ppm, Multiplicity, J
Hz)

¹³C NMR (

ppm)
Assignment Note

C-17 Subst. Distinctive Region Distinctive Region Critical for ID

H-21 ~7.90 (s) / 6.10 (s) ~98 - 102

Hemiacetal/Acetal

proton (varies by

solvent)

H-22 ~6.0 - 6.5 (s) ~120 - 125
Olefinic proton on

butenolide

C-20 — ~160 - 170
Quaternary Carbon

(Butenolide)

C-23 — ~170 (C=O)
Lactone/Acid

Carbonyl

Core Skeleton Conserved Region Conserved Region Matches Limonin

H-1 4.10 (m) 78 - 80
A-ring Lactone

methine

H-15 4.0 - 4.2 54 - 60
D-ring

methylene/methine

H-19 (Me) 4.5 - 4.9 (AB system) 60 - 65
C-19 Methylene (O-

bridge)

Me-18 1.0 - 1.3 (s) 15 - 25 Angular Methyl

Me-25 1.0 - 1.3 (s) 20 - 30 Angular Methyl
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Protocol Validation: To distinguish Limonexic from Isolimonexic acid, check the H-17 coupling.

In Isolimonexic acid, the configuration at C-17 often leads to specific NOE (Nuclear

Overhauser Effect) correlations with the C-18 methyl group.

Experimental Protocols
Extraction and Isolation Workflow
To isolate Limonexic acid for spectroscopic verification, follow this solid-phase extraction

(SPE) and HPLC workflow.
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Citrus Seeds/Peel
(Dried & Powdered)
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Temp: Ambient (Avoid Heat)

Partition
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Eluent: DCM:MeOH (95:5)

Preparative HPLC
C18 Column
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Click to download full resolution via product page

Caption: Step-by-step isolation protocol for obtaining spectroscopic-grade Limonexic acid.

Sample Preparation for NMR
Solvent Choice: Dissolve 5-10 mg of purified compound in 0.6 mL of DMSO-d₆ or Acetone-

d₆.

Why? CDCl₃ is often insufficient for polar limonoids like Limonexic acid; DMSO ensures

complete solubility and stabilizes the hemiacetal protons.

Tube: Use high-precision 5mm NMR tubes to avoid shimming errors.
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Reference: Calibrate chemical shifts to the residual solvent peak (DMSO:

2.50,

39.5).
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To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of
Limonexic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239676/docs#comprehensive-spectroscopic-
characterization-of-limonexic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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